Cas no 872704-19-3 (1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one)

• Product Name: 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one
• CAS No: 872704-19-3
• MF: C₁₈H₁₅N₃OS₂
• MW: 353.46120095253
• CID: 5853872
• PubChem ID: 6624150
• Update Time: 2025-07-16

1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,3-dihydro-1H-indol-1-yl)-2-[[6-(2-thienyl)-3-pyridazinyl]thio]-
• 872704-19-3
• 1-{[(6-thien-2-ylpyridazin-3-yl)thio]acetyl}indoline
• 1-(2,3-dihydroindol-1-yl)-2-(6-thiophen-2-ylpyridazin-3-yl)sulfanylethanone
• BRD-K71358089-001-01-3
• HMS1507L12
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{[6-(thiophen-2-yl)pyridazin-3-yl]sulfanyl}ethan-1-one
• F2004-0117
• AKOS001928633
• ChemDiv3_012222
• CCG-165178
• 1-(indolin-1-yl)-2-((6-(thiophen-2-yl)pyridazin-3-yl)thio)ethanone
• 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one

• Inchi： 1S/C18H15N3OS2/c22-18(21-10-9-13-4-1-2-5-15(13)21)12-24-17-8-7-14(19-20-17)16-6-3-11-23-16/h1-8,11H,9-10,12H2
• InChI Key： BEXGTSDLWDDNLT-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2=C(C=CC=C2)CC1)CSC1=NN=C(C2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 353.06565446g/mol
• Monoisotopic Mass: 353.06565446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 649.0±55.0 °C(Predicted)
• pka: 0.96±0.20(Predicted)

Additional information on 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one

Comprehensive Analysis of 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one (CAS No. 872704-19-3): Structure, Applications, and Research Insights

The compound 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one, identified by its CAS No. 872704-19-3, represents a unique heterocyclic scaffold with significant potential in pharmaceutical and material science research. This molecule integrates a dihydroindole core, a thiophene-substituted pyridazine, and a sulfanyl-ethanone linker, offering a versatile platform for drug discovery and functional material design. Researchers have increasingly focused on such hybrid structures due to their ability to modulate biological targets and physicochemical properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their applications in kinase inhibition, neuroprotective agents, and photovoltaic materials. The presence of both thiophene and pyridazine moieties in CAS 872704-19-3 makes it particularly interesting for structure-activity relationship (SAR) studies. Computational chemistry analyses suggest this compound may exhibit favorable ADME properties, with logP values indicating potential blood-brain barrier permeability—a hot topic in CNS drug development.

The synthetic route to 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one typically involves Pd-catalyzed cross-coupling reactions, followed by nucleophilic substitution at the pyridazine ring. Recent advancements in green chemistry have prompted researchers to explore solvent-free conditions or biocatalytic approaches for its preparation, addressing growing concerns about sustainable synthesis in the pharmaceutical industry.

From a materials science perspective, the π-conjugated system in this compound shows promise for organic electronics. The thiophene-pyridazine segment exhibits interesting charge transport properties, making it a candidate for OLED applications. Quantum mechanical calculations reveal a narrow HOMO-LUMO gap, suggesting potential utility in solar cell technologies—a field experiencing exponential growth due to renewable energy demands.

Ongoing research explores the biological activity of CAS 872704-19-3, with preliminary studies indicating possible interactions with G-protein coupled receptors (GPCRs). The indole moiety, common in many natural products, may contribute to serotonergic activity, while the sulfanyl linker could enhance binding affinity through hydrogen bond interactions. These characteristics align with current trends in fragment-based drug discovery.

Analytical characterization of this compound typically employs LC-MS, NMR spectroscopy, and X-ray crystallography. The crystalline form shows interesting packing motifs due to intermolecular S···N interactions, which could inform the design of co-crystals for improved solubility—a critical parameter in modern pharmaceutical formulation strategies.

As the scientific community continues to investigate multi-target-directed ligands, compounds like 1-(2,3-dihydro-1H-indol-1-yl)-2-{6-(thiophen-2-yl)pyridazin-3-ylsulfanyl}ethan-1-one gain importance. Their structural complexity allows simultaneous modulation of multiple biological pathways, addressing complex diseases through polypharmacology approaches. Future research directions may explore its potential in protein degradation technologies or as a covalent inhibitor scaffold.

In conclusion, CAS 872704-19-3 exemplifies the innovation occurring at the intersection of medicinal chemistry and materials science. Its unique architecture continues to inspire research across disciplines, from computational drug design to organic semiconductor development, making it a compound of significant contemporary interest with diverse potential applications.